Cas no 832089-61-9 (methyl 2,2-dimethyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylate)

Methyl 2,2-dimethyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylate is a versatile indane derivative with applications in organic synthesis and pharmaceutical intermediates. Its rigid bicyclic structure, featuring a keto ester functionality, makes it a valuable scaffold for constructing complex molecules. The compound’s stability is enhanced by the geminal dimethyl substitution at the 2-position, which reduces steric hindrance and improves reactivity in selective transformations. The ester group provides a handle for further functionalization, while the carbonyl moiety enables participation in condensation or nucleophilic addition reactions. This compound is particularly useful in the development of bioactive compounds due to its balanced lipophilicity and structural diversity. Suitable for controlled reactions under mild conditions, it offers synthetic flexibility in medicinal chemistry and material science.
methyl 2,2-dimethyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylate structure
832089-61-9 structure
Product Name:methyl 2,2-dimethyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylate
CAS No:832089-61-9
MF:C13H14O3
MW:218.248464107513
CID:676692
PubChem ID:56978620
Update Time:2025-06-12

methyl 2,2-dimethyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-1-carboxylic acid, 2,3-dihydro-2,2-dimethyl-3-oxo-, methylester
    • RPMBVQRHROMPEA-UHFFFAOYSA-N
    • 2,2-dimethyl-3-oxo-indan-1-carboxylic acid methyl ester
    • methyl 2,2-dimethyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylate
    • Methyl 2,2-dimethyl-3-oxo-1H-indene-1-carboxylate
    • Inchi: 1S/C13H14O3/c1-13(2)10(12(15)16-3)8-6-4-5-7-9(8)11(13)14/h4-7,10H,1-3H3
    • InChI Key: RPMBVQRHROMPEA-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C(=O)OC)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 319
  • Topological Polar Surface Area: 43.4

methyl 2,2-dimethyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylate Pricemore >>

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methyl 2,2-dimethyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylate
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Enamine
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Enamine
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Enamine
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